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Compound of Interest

1-(5-Chloro-2-
Compound Name:
phenoxyphenyl)ethanone

cat. No.: B1589912

Essential Safety and Handling Guide for 1-(5-Chloro-
2-phenoxyphenyl)ethanone

This guide provides crucial safety, handling, and disposal information for 1-(5-Chloro-2-
phenoxyphenyl)ethanone (CAS No: 70958-18-8), ensuring laboratory personnel can manage
this chemical with confidence and precision. The following procedures are based on
established safety data to prioritize a culture of safety and deliver value beyond the product
itself.

Hazard Identification and Summary

1-(5-Chloro-2-phenoxyphenyl)ethanone is classified as hazardous.[1] It may cause an
allergic skin reaction and causes serious eye irritation.[1] It is imperative for researchers to be
fully aware of these potential hazards before commencing any work.

GHS Hazard Statements:
e H317: May cause an allergic skin reaction.[1]
o H319: Causes serious eye irritation.[1]

Signal Word: Warning[1]
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Chemical and Physical Properties

A summary of the key physical and chemical properties is provided below. This data is
essential for understanding the substance's behavior under various laboratory conditions.

Property Value

Synonyms 5-chloro-2-phenoxyacetophenone
Molecular Formula C14H11ClO2

Molecular Weight 246.69 g/mol

CAS Number 70958-18-8

Physical Form Solid

Flash Point Not applicable

Storage Temperature Store at -20°C for long-term

Sources:[1][2]

Operational Plans: Handling and Personal
Protective Equipment

Adherence to the following operational plans is mandatory to ensure user safety and
procedural integrity when handling 1-(5-Chloro-2-phenoxyphenyl)ethanone.

Engineering Controls

¢ Always handle this chemical within a certified chemical fume hood to minimize inhalation
exposure.[3]

o Ensure adequate ventilation in the laboratory.[1]

e An accessible safety shower and eye wash station must be located in the immediate vicinity
of the workstation.[1]

Recommended Personal Protective Equipment (PPE)
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A comprehensive risk assessment should precede all handling activities. The following PPE is

the minimum required standard.[1]

PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye & Face Protection

Chemical Safety Goggles with

side-shields or Face Shield

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[4]

Skin Protection

Chemical-resistant Gloves

(e.g., Nitrile, Neoprene)

Inspect gloves for integrity
before each use. Dispose of

contaminated gloves properly.

Impervious Lab Coat or

Chemical-resistant Apron

Wear impervious clothing to

protect against splashes and
spills.[1] Contaminated work
clothing should not leave the

workplace.[1]

Respiratory Protection

NIOSH-approved Respirator

Required if ventilation is
inadequate or if there is a risk
of aerosolization or dust
formation.[4][5]

Procedural Guidance: Step-by-Step Protocols
Safe Handling Protocol

o Preparation: Before handling, ensure all required engineering controls are operational and all

specified PPE is correctly worn.[1]

e Handling:

o Avoid all direct contact with the substance.[1][3]

o Do not breathe dust, fumes, or vapors.[1][3]

o Weigh and transfer the solid material within a chemical fume hood.
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e Post-Handling:
o Wash hands thoroughly with soap and water after handling is complete.[1]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Wash any contaminated clothing before reuse.[1]

Emergency First-Aid Procedures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do so. Continue rinsing.[1] If eye irritation persists, seek
medical attention.

o Skin Contact: If the substance comes into contact with skin, wash immediately with plenty of
soap and water.[1] If an allergic reaction or irritation occurs, seek medical advice.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.

e Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Spill and Disposal Plan

Proper disposal is critical to maintaining laboratory and environmental safety.

¢ Spill Containment:

[¢]

Evacuate personnel from the immediate area.

[¢]

Ensure adequate ventilation.

o

Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).

o

Avoid generating dust.

o Waste Collection:
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o Carefully sweep or scoop the absorbed material and chemical waste into a designated,
properly labeled, and sealed hazardous waste container.

e Final Disposal:

o Dispose of all waste materials, including contaminated PPE and cleaning materials, in
accordance with all applicable local, state, and federal regulations.[1]

o Engage a licensed professional waste disposal service for final removal.[3]

Workflow Visualization

The following diagram illustrates the essential workflow for the safe handling and disposal of 1-
(5-Chloro-2-phenoxyphenyl)ethanone.
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Caption: Workflow for safe handling and disposal of 1-(5-Chloro-2-phenoxyphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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